1,2,4,5-Tetramethylbenzene-3,6-D2

Specification

• CAS No.: 1859-01-4
• Molecular Formula: C10H14
• Molecular Weight: 136.234
• IUPAC Name: 1,4-dideuterio-2,3,5,6-tetramethylbenzene
• Standard InChI: InChI=1S/C10H14/c1-7-5-9(3)10(4)6-8(7)2/h5-6H,1-4H3/i5D,6D
• Standard InChI Key: SQNZJJAZBFDUTD-KCZCTXNHSA-N
• SMILES: CC1=CC(=C(C=C1C)C)C

Introduction

1,2,4,5-Tetramethylbenzene-3,6-D2, also known as durene-3,6-d2, is a deuterated derivative of 1,2,4,5-tetramethylbenzene. It is used in various chemical and biochemical applications, particularly as an internal standard in nuclear magnetic resonance (NMR) spectroscopy due to its stable and well-defined spectral characteristics.

Applications in Research

1,2,4,5-Tetramethylbenzene-3,6-D2 is commonly used as an internal standard in NMR spectroscopy. This is due to its well-defined and stable spectral peaks, which allow for accurate calibration and quantification of other compounds in a mixture. For instance, in kinetic studies involving palladium-catalyzed reactions, it is used to normalize peak integrations, enabling precise determination of reaction rates.

Synthesis and Availability

The synthesis of 1,2,4,5-Tetramethylbenzene-3,6-D2 typically involves the deuteration of 1,2,4,5-tetramethylbenzene. This compound is commercially available from suppliers like Campro Scientific, often in high purity forms suitable for research applications.

Research Findings

Recent studies have utilized 1,2,4,5-Tetramethylbenzene-3,6-D2 in complex organic reactions. For example, in the study of carboboration reactions, it serves as a reliable internal standard for NMR analyses, facilitating the accurate measurement of reaction kinetics. This highlights its utility in understanding the mechanisms and efficiencies of various chemical transformations.